Cas no 1707581-71-2 (3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid)

• Product Name: 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid
• CAS No: 1707581-71-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 5161865
• Update Time: 2025-10-19

3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 3-(2-methoxyethoxy)-

• Inchi： 1S/C12H12O5/c1-15-6-7-16-10-8-4-2-3-5-9(8)17-11(10)12(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： JPILITMCAJNZIV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(OCCOC)=C1C(O)=O

Additional information on 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid

3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid (CAS No. 1707581-71-2): A Comprehensive Overview

3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid (CAS No. 1707581-71-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid is a derivative of benzofuran, a heterocyclic aromatic compound with a fused benzene and furan ring. The presence of the methoxyethoxy substituent at the 3-position of the benzofuran ring imparts unique chemical and physical properties to this compound. The molecular formula of 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid is C₁₄H₁₄O₅, and its molecular weight is approximately 266.26 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145 to 148°C.

The solubility of 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but is relatively insoluble in water. This property can be advantageous for certain applications, such as drug delivery systems where controlled release is desired.

Synthesis Methods

The synthesis of 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid has been reported using several different approaches. One common method involves the reaction of 3-hydroxybenzofuran-2-carboxylic acid with 2-methoxyethyl bromide in the presence of a base, such as potassium carbonate or cesium carbonate. This nucleophilic substitution reaction results in the formation of the desired product with high yield and purity.

An alternative synthetic route involves the coupling of 3-bromobenzofuran-2-carboxylic acid with 2-methoxyethylamine using palladium-catalyzed cross-coupling reactions. This method offers greater flexibility in terms of functional group compatibility and can be adapted to synthesize related compounds with different substituents.

Biological Activities

3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

In vitro assays have demonstrated that 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Methoxy-ethoxy)-benzofuran-2-carboxylic acid in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results from these trials are encouraging, suggesting that this compound may offer significant therapeutic benefits with minimal side effects.

Current Research Trends

The ongoing research on 3-(2-Meth oxy - eth oxy ) - ben z o fu ran - 2 - car box y lic ac id strong > is focused on optimizing its pharmacological properties and exploring new applications. One area of interest is the development of prodrugs that can enhance the bioavailability and pharmacokinetic profile of this compound. Prodrug strategies involve modifying the structure of < strong > 3 - ( 2 - Me tho xy - et ho xy ) - ben z o fu ran - 2 - car box y lic ac id strong > to improve its solubility, stability, or tissue distribution. p > < p > Another promising avenue is the use of nanotechnology to deliver < strong > 3 - ( 2 - Me tho xy - et ho xy ) - ben z o fu ran - 2 - car box y lic ac id strong > directly to target tissues or cells. Nanoparticle formulations can protect the compound from degradation, enhance its cellular uptake, and reduce systemic toxicity. Recent studies have shown that encapsulating this compound in liposomes or polymeric nanoparticles can significantly improve its therapeutic index. p > < p > In addition to its anti-inflammatory and antioxidant properties, there is growing interest in exploring the potential anticancer activities of < strong > 3 - ( 2 - Me tho xy - et ho xy ) - ben z o fu ran - 2 - car box y lic ac id strong > . Preliminary studies have indicated that this compound may inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression. Further research is needed to elucidate the underlying mechanisms and validate these findings in more advanced models. p > < p >< strong > Conclusion strong > p > < p >< strong > 3 -( 2 - Me tho xy - et ho xy ) - ben z o fu ran - 2 - car box y lic ac id strong > ( CAS No . 1707581 - 71 - 2 ) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and diverse biological activities . Ongoing research continues to uncover new applications and optimize its pharmacological properties , paving the way for potential breakthroughs in the treatment of inflammatory diseases , oxidative stress-related disorders , and possibly cancer . As more data becomes available from clinical trials , it is anticipated that this compound will play an increasingly important role in pharmaceutical research and drug discovery . p > article > response >